![molecular formula C20H20ClN3O3S3 B2427916 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide CAS No. 941875-77-0](/img/structure/B2427916.png)
2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide, commonly known as CBT-1, is a novel compound that has been extensively studied for its potential therapeutic applications. CBT-1 is a small molecule that has shown promising results in preclinical studies as a potential treatment for a variety of neurological and psychiatric disorders.
Scientific Research Applications
Metabolic Pathways and Derivatives Synthesis
Metabolism and Metabolic Derivatives : Research has investigated the metabolic pathways of acetamidothiazoles, revealing their conversion into mercapturic acid, carboxylic acid, and minor metabolites in rats (Chatfield & Hunter, 1973). This study provides insight into the biotransformation of thiazole-containing compounds, which is crucial for understanding their potential therapeutic applications and safety profiles.
Synthesis of Sulfonamide Derivatives : The synthesis of novel sulfonamide derivatives, including those with benzothiazole, pyrazole, and thiadiazole moieties, has been explored for their cytotoxic activity against breast and colon cancer cell lines (Ghorab et al., 2015). These findings suggest potential applications in cancer treatment, highlighting the importance of chemical modifications to enhance therapeutic efficacy.
Antimicrobial and Anticancer Activities
Antimicrobial Applications : Several studies have synthesized thiazole, pyridone, and other heterocyclic compounds incorporating a sulfamoyl moiety to evaluate their antimicrobial properties. Compounds with thiazole derivatives have shown promising results against various bacterial and fungal strains, suggesting their potential as antimicrobial agents (Darwish et al., 2014).
Anticancer Properties : The synthesis of sulfamoyl acetamide derivatives with bis-heterocyclic structures has been investigated for their antimicrobial and potential anticancer activities. For example, chloro substituted thiazolyl imidazolylsulfamoyl acetamide showed potential as an antimicrobial agent and may possess anticancer properties (Divya et al., 2015).
properties
IUPAC Name |
2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3O3S3/c21-16-5-1-15(2-6-16)12-28-20-24-17(13-29-20)11-19(25)23-10-9-14-3-7-18(8-4-14)30(22,26)27/h1-8,13H,9-12H2,(H,23,25)(H2,22,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACXVOUAGFDYKPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCNC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)Cl)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(4-sulfamoylphenethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.